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Compound Name:
Benzenemethanamine, N-(1-

methylethyl)-3-(trifluoromethyl)-

CAS No.: 90390-08-2

Cat. No.: B1267990

Get Quote

Topic: Reducing Flumetralin Phytotoxicity with
Activated Carbon
Introduction
Welcome to the Technical Support Hub. This guide addresses the remediation of Flumetralin (a

dinitroaniline herbicide/PGR) residues using Activated Carbon (AC). Flumetralin is persistent

and highly lipophilic (

~ 5.5), causing significant carryover injury to sensitive rotational crops or experimental plant
lines.

Our objective is to provide you with high-fidelity protocols to deactivate residues via adsorption,

preventing the hallmark "clubbed root" phytotoxicity associated with microtubule inhibition.

Module 1: Diagnostic Hub & Mechanism of Action
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Q: How does Flumetralin cause injury, and how does AC
physically intervene?
The Mechanism of Toxicity: Flumetralin targets the

-tubulin heterodimers, preventing the polymerization required to form microtubules. Without
microtubules, cells cannot complete mitosis (specifically anaphase), leading to multi-nucleated
cells and arrested division.

Symptomology: In plant tissue, this manifests as swollen, brittle root tips ("clubbing") and a

complete cessation of lateral root development.

The Mechanism of Remediation (Adsorption): Activated carbon acts as a "chemical sink." Due

to Flumetralin's high non-polarity, it has a strong affinity for the non-polar surfaces of AC. The

interaction is driven by Van der Waals forces and hydrophobic bonding.

Key Kinetic: The goal is to shift the equilibrium so that

, effectively stripping the herbicide from the soil solution before it enters the root cortex.

Visualization: The Soil-Root-Carbon Equilibrium
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Figure 1: Competitive sorption dynamics. Activated Carbon (AC) introduces a high-affinity sink,

outcompeting both soil colloids and plant roots for the Flumetralin molecule.
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Module 2: Experimental Protocols
Protocol A: Soil Incorporation (Remediation of
Contaminated Plots)
Use this when preparing a field or greenhouse bed known to contain residues.

1. Calculate the Dosage: The standard remediation ratio is 200:1 (Weight of AC : Weight of

Active Ingredient).

Rule of Thumb: For moderate contamination, apply 200 lbs/acre (225 kg/ha ). For heavy

spills, rates up to 400 lbs/acre may be required.[1]

2. Application Strategy:

Variable Recommendation Scientific Rationale

AC Type
Powdered (PAC) or Fine

Granular

Maximize surface area for

rapid adsorption kinetics.

Mixing Depth Top 10–15 cm

Flumetralin is immobile;

residues are concentrated in

the topsoil. Deep tillage dilutes

the AC too much.

Moisture Field Capacity

Water is the transport medium.

Dry AC cannot adsorb residues

effectively.

Incubation 3–5 Days

Allow time for the desorption-

adsorption equilibrium to

stabilize before planting.

3. Execution Step-by-Step:

Create a slurry (1 kg AC in 10 L water) to prevent dust drift, or mix dry AC with damp sand

(1:5 ratio) for spreading.

Broadcast evenly over the target area.
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Critical Step: Rototill or mechanically incorporate to a depth of 15 cm. Surface application

without mixing is ineffective.

Irrigate immediately to activate the sorption sites.

Protocol B: Root Dip (Transplant Safening)
Use this to protect sensitive transplants (e.g., tomato, tobacco, strawberry) going into suspect

soil.

1. Slurry Preparation:

Mix 1 lb (0.45 kg) Activated Carbon in 1 Gallon (3.8 L) of water.

Optional: Add a sticking agent (e.g., 5% agar solution or commercial surfactant) to ensure

the carbon adheres to the root mass.

2. Application:

Dip the root ball of the transplant into the slurry.

Ensure complete coverage of the rhizominosphere.

Plant immediately.

Module 3: Troubleshooting Matrix (FAQs)
Category 1: Efficacy Failures
Q: I applied AC at the recommended rate, but my plants still show root stunting. Why? A: This

is usually a Spatial Distribution Failure.

Diagnosis: Dig up a treated plant. If the roots have grown through the treated zone and into

untreated soil below, they will absorb the residue there.

The Fix: Flumetralin does not leach, but if you only incorporated AC to 5 cm and roots grow

to 15 cm, they are unprotected. You must incorporate the AC to the full depth of the expected

root zone or the depth of the herbicide residue, whichever is deeper.
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Q: Why is the AC treatment less effective in my heavy clay soil compared to sandy soil?

A:Sorption Site Competition.

The Science: Clay colloids and high Organic Matter (OM) soils already bind Flumetralin

tightly. However, they also bind the AC. In high-clay soils, the herbicide is less "available" to

be sucked up by the AC because it is already partially bound to the clay.

The Fix: Increase the AC rate by 25–50% in soils with >3% Organic Matter or high clay

content to overcome this competition.

Category 2: Application Issues
Q: The carbon slurry washes off the roots during watering. How do I fix this? A: You lack a

Hydrocolloid Binder.

The Fix: Pure water/carbon slurries have low viscosity. Add a binder such as Guar Gum or

Gelatin (0.5% w/v) to the slurry. This creates a "matrix" that holds the carbon against the root

epidermis during the critical first irrigation event.

Q: Can I use "aquarium grade" charcoal? A:No.

Reasoning: Aquarium charcoal is often granular (GAC) with large pores designed for water

flow, not soil contact. You need Powdered Activated Carbon (PAC) (typically 325 mesh). The

kinetics of GAC are too slow to protect a growing root tip from Flumetralin.
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Issue: Phytotoxicity Persists
after AC Treatment
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Figure 2: Diagnostic decision tree for resolving persistent phytotoxicity issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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